2,2,2-trifluoro-N-[5-(hydroxyimino)-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-7-yl]acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[(7Z)-7-hydroxyimino-5,6-dihydrocyclopenta[f][1,3]benzodioxol-5-yl]acetamide
• InChI: InChI=1S/C12H9F3N2O4/c13-12(14,15)11(18)16-7-3-8(17-19)6-2-10-9(1-5(6)7)20-4-21-10/h1-2,7,19H,3-4H2,(H,16,18)/b17-8-
• InChI Key: VZPDHWQSJUAYNW-IUXPMGMMSA-N
• Canonical SMILES: C1C(C2=CC3=C(C=C2C1=NO)OCO3)NC(=O)C(F)(F)F
• Isomeric SMILES: C\1C(C2=CC3=C(C=C2/C1=N\O)OCO3)NC(=O)C(F)(F)F
• Molecular Formula: C12H9F3N2O4
• Molecular Weight: 302.21 g/mol
• Solubility: 32.3 [ug/mL] (The mean of the results at pH 7.4)

Description

“2,2,2-trifluoro-N-[5-(hydroxyimino)-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-7-yl]acetamide” is a chemical compound with the molecular formula C12H9F3N2O4. Its CAS number is 861209-47-4.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 302.21. Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the sources I found.

Scientific Research Applications

Green Approach for Drug Design and Discovery

Research on the environmental-friendly synthesis of potential analgesic and antipyretic compounds highlights the significance of sustainable approaches in drug design. Synthesis routes developed for these compounds emphasize the use of green solvents and phase transfer catalysts, contributing to the broader field of green chemistry in pharmaceutical research (Reddy, Reddy, & Dubey, 2014).

Photoreactions of Pharmaceutical Compounds

Studies on the photoreactions of drugs like flutamide in different solvents provide insights into the stability and behavior of complex organic molecules under light exposure. Such research is crucial for understanding the photostability of pharmaceuticals and can guide the development of more stable compounds for therapeutic use (Watanabe, Fukuyoshi, & Oda, 2015).

Development of Electrophilic Fluorinating Agents

The creation of new site-selective electrophilic fluorinating agents demonstrates the ongoing advancement in synthetic chemistry. These agents enable precise fluorination of target molecules, a crucial step in the development of many pharmaceuticals and materials (Banks, Besheesh, & Tsiliopoulos, 1996).

Synthesis and Herbicidal Activity of Novel Compounds

Research into the synthesis and evaluation of herbicidal activities of novel compounds shows the application of complex organic molecules in agriculture. Such studies contribute to the development of more effective and specific herbicides for crop protection (Wu et al., 2011).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the sources I found. For detailed safety information, it’s recommended to refer to the Safety Data Sheet (SDS) of the compound.